Cas no 68468-11-1 (2H-1-Benzopyran-5-carboxaldehyde, 6-hydroxy-7-methoxy-2-oxo-)

• Product Name: 2H-1-Benzopyran-5-carboxaldehyde, 6-hydroxy-7-methoxy-2-oxo-
• CAS No: 68468-11-1
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 970799
• PubChem ID: 149435
• Update Time: 2025-04-19

2H-1-Benzopyran-5-carboxaldehyde, 6-hydroxy-7-methoxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5-carboxaldehyde, 6-hydroxy-7-methoxy-2-oxo-
• 6-hydroxy-7-methoxy-2-oxochromene-5-carbaldehyde
• 5-Formyl-6-hydroxy-7-methoxycoumarin
• 68468-11-1
• 6-Hydroxy-7-methoxy-2-oxo-2H-chromene-5-carbaldehyde
• DTXSID70218579

• Inchi： 1S/C11H8O5/c1-15-9-4-8-6(2-3-10(13)16-8)7(5-12)11(9)14/h2-5,14H,1H3
• InChI Key： YCMDFYMVIWLLRO-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(C=O)=C(C(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 220.03714
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins